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Compound of Interest

Compound Name: 1-Methylimidazole

Cat. No.: B024206

For Researchers, Scientists, and Drug Development Professionals

Core Identification and Properties

1-Methylimidazole, a heterocyclic organic compound, is a key building block and versatile
reagent in numerous chemical and biological applications. Its CAS Registry Number is 616-47-
7.[1] The preferred IUPAC name for this compound is 1-Methyl-1H-imidazole.[1] It is also
commonly referred to as N-methylimidazole (NMI).[1]

Physicochemical and Spectroscopic Data

The fundamental properties of 1-methylimidazole are summarized in the table below,
providing a quick reference for laboratory and industrial applications.
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Property Value Reference(s)
Molecular Formula CaHeNz2 [1]
Molar Mass 82.10 g/mol [1]
Appearance Colorless to pale yellow liquid [1]
Odor Amine-like

Melting Point -6 °C [1]
Boiling Point 198 °C [1]
Density 1.03 g/cm3 at 25 °C [1]
Solubility Miscible with water

pKa of Conjugate Acid 7.4 [1]
Refractive Index (n2°/D) 1.495

Synthesis and Manufacturing

Industrially, 1-methylimidazole is primarily synthesized through two main routes: the acid-

catalyzed methylation of imidazole using methanol and the Radziszewski reaction.[1] For

laboratory-scale synthesis, the methylation of imidazole is also a common and effective

method.[1]

Experimental Protocol: Laboratory-Scale Synthesis of a

1-Methylimidazole Derivative

This protocol details the synthesis of 1-Methylimidazole-N-oxide, a derivative of 1-

methylimidazole.

Materials:

» Hydroxylamine hydrochloride

e Sodium carbonate
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¢ Distilled water

e Glyoxal (40% w/v aq.)

e Methylamine (40% w/v aq.)

o Formaldehyde (37% wl/v aq.)

e Concentrated hydrochloric acid

¢ Dichloromethane

o Methanol

e Triethylamine

¢ Silica Gel

Procedure:

o A suspension of hydroxylamine hydrochloride and sodium carbonate in distilled water is
prepared in a round-bottomed flask and cooled to 0 °C.[2]

o The flask is flushed with nitrogen.[2]

e An aqueous solution of glyoxal is added via syringe over 5 minutes.[2]

e An aqueous solution of methylamine is then added via syringe over 5 minutes, resulting in a
red/brown suspension.[2]

e An aqueous solution of formaldehyde is subsequently added over 5 minutes.[2]

e The reaction mixture is stirred for 16 hours at room temperature under nitrogen.[2]

o The mixture is then cooled to 0 °C, and concentrated hydrochloric acid is added, forming a
yellow/orange suspension which is stirred for a further 2 hours at room temperature.[2]

e The reaction mixture is filtered, and the filtrate is concentrated under reduced pressure.[2]
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e The residue is taken up in a mixture of dichloromethane, methanol, and triethylamine and
filtered again.[2]

e The combined filtrate is concentrated with silica gel and purified by column chromatography
(eluent: 10% methanol in dichloromethane + 0.5% triethylamine, followed by 20% methanol
in dichloromethane + 0.5% triethylamine) to yield the product.[2]

Applications in Research and Drug Development

1-Methylimidazole is a versatile compound with a wide range of applications in both industrial
and research settings.

Key Applications

e Precursor to lonic Liquids: 1-Methylimidazole is a fundamental building block for the
synthesis of various imidazolium-based ionic liquids.[1] A notable industrial application is the
BASIL™ (Biphasic Acid Scavenging utilising lonic Liquids) process developed by BASF,
where it acts as an acid scavenger.[1][3]

o Catalysis: It serves as a nucleophilic catalyst in various organic reactions.

o Pharmaceutical Synthesis: It is an important intermediate in the synthesis of various
pharmaceuticals, including the antihypertensive drug losartan and various antifungal agents.

o Epoxy Resin Curing Agent: 1-Methylimidazole and its derivatives are used as curing agents
for epoxy resins, influencing the mechanical and thermal properties of the final polymer.[4][5]

e Ligand in Coordination Chemistry: The nitrogen atoms in the imidazole ring can coordinate
with metal ions, making it a useful ligand in the synthesis of coordination complexes.[1]

Experimental Protocol: 1-Methylimidazole as a Catalyst

This protocol outlines the use of 1-methylimidazole as a catalyst in the [3+3]-cyclodimerization
of acylethynylpyrroles.

Materials:

o Acylethynylpyrrole
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e 1-Methylimidazole
Procedure:

o A mixture of the acylethynylpyrrole (0.5 mmol) and 1-methylimidazole (41 mg, 0.5 mmol) is
prepared.[6]

e The mixture is stirred at a temperature of 40—45 °C in an oil bath for the appropriate amount
of time.[6]

e The progress of the reaction can be monitored by techniques such as 'H NMR spectroscopy
to determine the conversion of the starting material and the formation of the product.[6]

Biological Activity and Signaling Pathways

While 1-methylimidazole itself is primarily used as a reagent and building block, its derivatives
have shown a wide spectrum of biological activities, including antifungal, antibacterial, and
anticancer properties. The imidazole scaffold is a common feature in many biologically active
molecules.

The antifungal mechanism of imidazole derivatives often involves the inhibition of ergosterol
biosynthesis, a key component of fungal cell membranes.[7] This disruption of the cell
membrane leads to increased permeability and ultimately cell death.[7]

In the context of cancer, certain derivatives of 1-methylimidazole have been investigated for
their potential as anticancer agents. For instance, silver (I) N-heterocyclic carbene complexes
derived from 4,5-dichloro-1-methylimidazole have demonstrated promising in vitro activity
against ovarian and breast cancer cell lines.[8] The mechanism of action for some imidazole-
based anticancer agents is thought to involve the modulation of key cellular signaling
pathways, such as the PI3K/Akt/mTOR pathway, which is crucial for cell growth and survival.[8]

Visualizing a Potential Sighaling Pathway

The following diagram illustrates the proposed PI3K/Akt/mTOR signaling pathway that may be
targeted by certain 1-methylimidazole derivatives in cancer cells.
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Caption: Proposed PI3K/Akt/mTOR signaling pathway targeted by 1-methylimidazole
derivatives.

Industrial Process Workflow: The BASIL™ Process

A significant industrial application of 1-methylimidazole is in the BASIL™ (Biphasic Acid
Scavenging utilising lonic Liquids) process. This process provides a more efficient and
environmentally friendly method for producing alkoxyphenylphosphines, which are precursors

for photoinitiators.

Workflow Diagram

The following diagram outlines the key steps in the BASIL™ process.
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Caption: Workflow of the BASIL™ process utilizing 1-methylimidazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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